Cas no 1807211-44-4 (3-Chloromethyl-4-methylpicolinaldehyde)

• Product Name: 3-Chloromethyl-4-methylpicolinaldehyde
• CAS No: 1807211-44-4
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 4902764
• Update Time: 2025-05-25

3-Chloromethyl-4-methylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-methylpicolinaldehyde

• Inchi： 1S/C8H8ClNO/c1-6-2-3-10-8(5-11)7(6)4-9/h2-3,5H,4H2,1H3
• InChI Key： HUPSWRWKLVVFOR-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=NC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 1.4
• Topological Polar Surface Area: 30

Additional information on 3-Chloromethyl-4-methylpicolinaldehyde

Comprehensive Overview of 3-Chloromethyl-4-methylpicolinaldehyde (CAS No. 1807211-44-4): Properties, Applications, and Industry Trends

3-Chloromethyl-4-methylpicolinaldehyde (CAS No. 1807211-44-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic aldehyde derivative combines a picolinaldehyde core with reactive chloromethyl and methyl substituents, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its role in developing small-molecule inhibitors and crop protection agents, aligning with growing demand for precision chemistry solutions.

The compound's molecular structure (C₈H₈ClNO) features a pyridine ring with formyl and chloromethyl groups at positions 3 and 4, respectively. This arrangement enables diverse reactivity patterns, particularly in nucleophilic substitution and condensation reactions. Researchers value its ability to introduce both aldehyde and halogen functionalities in single-step modifications—a property increasingly sought after in high-throughput screening libraries and fragment-based drug discovery projects.

Current applications of 3-Chloromethyl-4-methylpicolinaldehyde span multiple domains. In medicinal chemistry, it serves as a precursor for kinase inhibitor scaffolds, addressing therapeutic areas like oncology and inflammation. The agrochemical sector utilizes its derivatives in developing next-generation fungicides with improved environmental profiles. These applications resonate with industry priorities such as green chemistry and sustainable synthesis, topics frequently searched in scientific databases.

Analytical characterization of CAS No. 1807211-44-4 typically involves HPLC purity analysis (≥95%), mass spectrometry for structural confirmation, and NMR spectroscopy to verify substitution patterns. Stability studies indicate optimal storage under inert atmosphere at 2-8°C, reflecting standard practices for air-sensitive aldehydes. Such technical details are crucial for researchers querying "handling sensitive aldehydes" or "picolinaldehyde derivatives stability" in search engines.

Market trends show rising interest in custom synthesis of this compound, driven by pharmaceutical companies outsourcing building block production. Patent analyses reveal its incorporation in proteolysis-targeting chimera (PROTAC) designs and bioconjugation reagents—hot topics in recent ACS publications. The compound's cost-effective scalability makes it attractive for industrial applications, addressing frequent search queries about "bulk specialty aldehydes" and "scalable heterocyclic synthesis".

From a regulatory perspective, proper handling of 3-Chloromethyl-4-methylpicolinaldehyde requires standard organic laboratory precautions. Material Safety Data Sheets (MSDS) emphasize using personal protective equipment due to potential skin/eye irritation risks—information often sought by EHS professionals. The compound's non-classified status under major chemical inventories facilitates global procurement, a practical advantage for multinational research teams.

Emerging research explores its use in metal-organic frameworks (MOFs) as a functional linker, capitalizing on the aldehyde group's coordination potential. This application aligns with trending searches for "aldehyde-functionalized MOFs" and "catalytic porous materials". Additionally, its derivatives show promise in fluorescence probes development, particularly for detecting biothiols—a rapidly growing diagnostic niche.

Synthetic methodologies for CAS No. 1807211-44-4 continue to evolve, with recent literature reporting improved yields via microwave-assisted synthesis and continuous flow chemistry approaches. These advancements address common researcher pain points around "time-efficient aldehyde synthesis" and "waste reduction in heterocycle preparation", frequently appearing in synthesis optimization queries.

In conclusion, 3-Chloromethyl-4-methylpicolinaldehyde represents a strategically important chemical building block with expanding utility across life sciences and materials chemistry. Its dual functionality, stability profile, and synthetic accessibility position it as a valuable asset for researchers investigating structure-activity relationships or developing multifunctional materials. As industrial interest grows, so does the need for comprehensive technical resources about this compound—making detailed professional profiles essential for knowledge dissemination.